1-(Azocan-1-yl)-3-[2-methoxy-5-[[(6-methylpyridin-2-yl)methylamino]methyl]phenoxy]propan-2-ol

• IUPAC Name: 1-(azocan-1-yl)-3-[2-methoxy-5-[[(6-methylpyridin-2-yl)methylamino]methyl]phenoxy]propan-2-ol
• InChI: InChI=1S/C25H37N3O3/c1-20-9-8-10-22(27-20)17-26-16-21-11-12-24(30-2)25(15-21)31-19-23(29)18-28-13-6-4-3-5-7-14-28/h8-12,15,23,26,29H,3-7,13-14,16-19H2,1-2H3
• InChI Key: XFXDODSBRKXOSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CNCC2=CC(=C(C=C2)OC)OCC(CN3CCCCCCC3)O
• Molecular Formula: C25H37N3O3
• Molecular Weight: 427.6 g/mol

Description

1-(Azocan-1-yl)-3-[2-methoxy-5-[[(6-methylpyridin-2-yl)methylamino]methyl]phenoxy]propan-2-ol is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound features a unique structure that includes an azocane ring, a methoxy group, and a pyridine derivative, making it a subject of interest for scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Azocan-1-yl)-3-[2-methoxy-5-[[(6-methylpyridin-2-yl)methylamino]methyl]phenoxy]propan-2-ol typically involves multiple steps, including the formation of the azocane ring, the introduction of the methoxy group, and the attachment of the pyridine derivative. Common reagents used in these reactions include alkyl halides, amines, and phenols. The reaction conditions often require controlled temperatures, specific solvents, and catalysts to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors, automated synthesis systems, and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

1-(Azocan-1-yl)-3-[2-methoxy-5-[[(6-methylpyridin-2-yl)methylamino]methyl]phenoxy]propan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced derivatives with different functional groups.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles for substitution reactions. The reaction conditions may vary depending on the desired product but often involve specific temperatures, solvents, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction could produce amines or alcohols. Substitution reactions can result in a wide range of products depending on the substituents introduced.

Scientific Research Applications

1-(Azocan-1-yl)-3-[2-methoxy-5-[[(6-methylpyridin-2-yl)methylamino]methyl]phenoxy]propan-2-ol has several scientific research applications, including:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, as well as a reagent in various organic reactions.

Biology: It may serve as a probe or ligand in biochemical assays to study enzyme activity, receptor binding, or other biological processes.

Medicine: The compound could be investigated for its potential therapeutic properties, such as its ability to interact with specific molecular targets or pathways.

Industry: It may be used in the development of new materials, coatings, or other industrial products due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-(Azocan-1-yl)-3-[2-methoxy-5-[[(6-methylpyridin-2-yl)methylamino]methyl]phenoxy]propan-2-ol involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

2-(Azocan-1-yl)-1-(2-methoxy-5-methylphenyl)ethan-1-amine: This compound shares a similar azocane ring and methoxy group but differs in the attached phenyl and amine groups.

Phenylboronic pinacol esters: These compounds have similar structural features and are used in drug design and delivery.

Uniqueness

1-(Azocan-1-yl)-3-[2-methoxy-5-[[(6-methylpyridin-2-yl)methylamino]methyl]phenoxy]propan-2-ol is unique due to its specific combination of functional groups and structural elements, which confer distinct chemical and biological properties